Cas no 2107291-94-9 (1-methyl-2-(pentan-3-yl)cyclohexan-1-ol)
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-2-(pentan-3-yl)cyclohexan-1-ol
- 2107291-94-9
- EN300-1625761
-
- Inchi: 1S/C12H24O/c1-4-10(5-2)11-8-6-7-9-12(11,3)13/h10-11,13H,4-9H2,1-3H3
- InChI Key: HYDJXUBOEYHMAN-UHFFFAOYSA-N
- SMILES: OC1(C)CCCCC1C(CC)CC
Computed Properties
- Exact Mass: 184.182715385g/mol
- Monoisotopic Mass: 184.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 20.2Ų
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1625761-0.05g |
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol |
2107291-94-9 | 0.05g |
$816.0 | 2023-05-26 | ||
| Enamine | EN300-1625761-0.1g |
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol |
2107291-94-9 | 0.1g |
$855.0 | 2023-05-26 | ||
| Enamine | EN300-1625761-0.25g |
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol |
2107291-94-9 | 0.25g |
$893.0 | 2023-05-26 | ||
| Enamine | EN300-1625761-0.5g |
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol |
2107291-94-9 | 0.5g |
$933.0 | 2023-05-26 | ||
| Enamine | EN300-1625761-1.0g |
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol |
2107291-94-9 | 1g |
$971.0 | 2023-05-26 | ||
| Enamine | EN300-1625761-2.5g |
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol |
2107291-94-9 | 2.5g |
$1903.0 | 2023-05-26 | ||
| Enamine | EN300-1625761-5.0g |
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol |
2107291-94-9 | 5g |
$2816.0 | 2023-05-26 | ||
| Enamine | EN300-1625761-10.0g |
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol |
2107291-94-9 | 10g |
$4176.0 | 2023-05-26 | ||
| Enamine | EN300-1625761-50mg |
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol |
2107291-94-9 | 50mg |
$587.0 | 2023-09-22 | ||
| Enamine | EN300-1625761-100mg |
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol |
2107291-94-9 | 100mg |
$615.0 | 2023-09-22 |
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 1-methyl-2-(pentan-3-yl)cyclohexan-1-ol
Professional Introduction to Compound with CAS No. 2107291-94-9 and Product Name: 1-methyl-2-(pentan-3-yl)cyclohexan-1-ol
1-methyl-2-(pentan-3-yl)cyclohexan-1-ol, identified by its CAS number 2107291-94-9, is a complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclohexane backbone substituted with both an isopentyl group and a methyl group, exhibits a unique structural framework that makes it a promising candidate for further investigation in drug discovery and molecular pharmacology.
The structural motif of 1-methyl-2-(pentan-3-yl)cyclohexan-1-ol consists of a rigid cyclohexane ring, which is a common scaffold in many biologically active molecules. The presence of the isopentyl side chain at the 2-position introduces steric bulk and potential interactions with biological targets, while the methyl group at the 1-position adds another layer of conformational flexibility. This combination of structural features makes the compound an interesting subject for studying its pharmacokinetic properties and potential therapeutic applications.
In recent years, there has been growing interest in the development of novel compounds with complex cyclic structures for their ability to modulate biological pathways effectively. The cyclohexane ring in 1-methyl-2-(pentan-3-yl)cyclohexan-1-ol is particularly noteworthy, as it can adopt multiple chair conformations, allowing for diverse binding interactions with enzymes and receptors. This conformational versatility is often exploited in medicinal chemistry to optimize binding affinities and selectivity.
One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The isopentyl group can serve as a handle for further functionalization, enabling chemists to explore derivatives with enhanced biological activity. For instance, introducing additional substituents or modifying the cyclohexane ring can lead to compounds with improved solubility, metabolic stability, or target specificity. Such modifications are crucial in drug development, where fine-tuning molecular structure can significantly impact efficacy and safety profiles.
Recent advancements in computational chemistry have also facilitated the study of 1-methyl-2-(pentan-3-yl)cyclohexan-1-ol by allowing researchers to predict its interaction with biological targets through molecular docking simulations. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer, inflammation, or neurological disorders. While these predictions require experimental validation, they provide valuable insights into the compound's potential therapeutic value.
The synthesis of 1-methyl-2-(pentan-3-yl)cyclohexan-1-ol presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to achieve high yields and enantiomeric purity. However, recent innovations in catalytic methods have made it possible to streamline these syntheses, reducing both cost and environmental impact. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclohexane ring efficiently while maintaining desired stereochemical outcomes.
In addition to its pharmaceutical applications, 1-methyl-2-(pentan-3-yl)cyclohexan-1-ol may find utility in other areas of chemical research. Its unique structure makes it a valuable tool for studying stereoelectronic effects in organic molecules, which are critical for understanding reactivity and function at the molecular level. Furthermore, derivatives of this compound could serve as intermediates in the production of specialty chemicals or materials with tailored properties.
The future direction of research on 1-methyl-2-(pentan-3-y lcyclohexan -1 -ol will likely focus on expanding its chemical space through innovative synthetic strategies and exploring its biological activity through high-throughput screening assays. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing next-generation therapeutics. The combination of structural complexity and functional diversity makes 1-methyl -2 -(pentan -3 -y lcyc lohex an - 1 - ol) a cornerstone molecule in modern medicinal chemistry.
2107291-94-9 (1-methyl-2-(pentan-3-yl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)